Albrassitriol
Albrassitriol
Brand Name:
Vulcanchem
CAS No.:
110557-39-6
VCID:
VC0161333
InChI:
InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12-,14-,15+/m0/s1
SMILES:
CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O
Molecular Formula:
C15H26O3
Molecular Weight:
254.36 g/mol
Albrassitriol
CAS No.: 110557-39-6
Reference Standards
VCID: VC0161333
Molecular Formula: C15H26O3
Molecular Weight: 254.36 g/mol
| CAS No. | 110557-39-6 |
|---|---|
| Product Name | Albrassitriol |
| Molecular Formula | C15H26O3 |
| Molecular Weight | 254.36 g/mol |
| IUPAC Name | (1S,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalene-1,4-diol |
| Standard InChI | InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12-,14-,15+/m0/s1 |
| Standard InChIKey | RWPFZPBMMIWKKY-NZBPQXDJSA-N |
| Isomeric SMILES | CC1=C[C@@H]([C@@H]2[C@@]([C@]1(CO)O)(CCCC2(C)C)C)O |
| SMILES | CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O |
| Canonical SMILES | CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O |
| Appearance | Powder |
| Synonyms | 6-epi-albrassitriol albrassitriol |
| PubChem Compound | 13890776 |
| Last Modified | Nov 11 2021 |
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